An in-tether sulfilimine chiral center induces helicity in short peptides†

Chemical Communications Pub Date: 2016-07-26 DOI: 10.1039/C6CC04508A

Abstract

A precisely positioned sulfilimine chiral center in the tether of a stabilized peptide would determine the peptide's secondary structure. Peptide sulfilimines could be prepared by a facile chloramine T oxidation and the two resulting peptide diastereomers showed significant differences in their secondary structures, which were supported by circular dichroism spectroscopy and NMR.

Graphical abstract: An in-tether sulfilimine chiral center induces helicity in short peptides
An in-tether sulfilimine chiral center induces helicity in short peptides†
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